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Compound Name:
Capramide, 2,6-diamino-n-

hexadecyl-

Cat. No.: B1675725 Get Quote

Essential Safety and Operational Guidance for
Handling Hexadecylamine
Note: The chemical "Capramide, 2,6-diamino-n-hexadecyl-" is not a readily identifiable

compound in standard chemical databases. The following safety and handling information is

provided for Hexadecylamine (also known as 1-aminohexadecane, cetylamine, or

palmitamine), a structurally similar long-chain aliphatic amine. It is imperative to consult the

specific Safety Data Sheet (SDS) for the exact compound you are using.

Hexadecylamine is a white, waxy solid with an ammonia-like odor that can cause severe skin

burns and eye damage.[1][2][3] It is toxic if inhaled, ingested, or absorbed through the skin and

is also very toxic to aquatic life.[1][2][4] This document provides essential guidance for the safe

handling and disposal of Hexadecylamine in a laboratory setting.

Personal Protective Equipment (PPE)
When handling Hexadecylamine, a comprehensive suite of personal protective equipment is

mandatory to prevent contact and exposure.[5][6][7]
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PPE Category Specification Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield.

Protects against splashes and

sprays that can cause serious

eye damage.[3][6][7]

Skin and Body Protection

Chemical-resistant lab coat or

apron, and disposable

coveralls (e.g., Tyvek).

Prevents skin contact which

can lead to severe burns.[6][8]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Protects hands from direct

contact with the chemical.[5][6]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[4] If ventilation is inadequate

or for large spills, a NIOSH-

approved respirator is

necessary.

Minimizes the inhalation of

harmful dust or vapors.[9]

Operational and Disposal Plans
Handling and Storage:

Always handle Hexadecylamine in a well-ventilated area, preferably within a chemical fume

hood.[4][10]

Avoid creating dust when handling the solid form.[10]

Keep the container tightly closed when not in use.[10]

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

acids and oxidizing agents.[9][10]

First Aid Procedures:
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[4]

Seek immediate medical attention.[1][4]

Skin Contact

Immediately remove all contaminated clothing

and shoes.[4] Flush skin with plenty of water.

[10] Seek immediate medical attention.[1][10]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen.[10] Seek immediate

medical attention.[10][11]

Ingestion

Do NOT induce vomiting.[4][11] Rinse mouth

with water and drink plenty of water.[4] Never

give anything by mouth to an unconscious

person.[4][10] Seek immediate medical

attention.[4][10]

Spill Management and Disposal:

Small Spills:

Isolate the spill area.[8]

Wearing appropriate PPE, dampen the solid material with alcohol to prevent dust

generation.[8]

Carefully sweep or scoop the material into a suitable, labeled container for disposal.

Clean the spill area with absorbent paper dampened with alcohol, followed by a thorough

wash with soap and water.[8]

Large Spills:

Evacuate the area and prevent entry.

Contact your institution's environmental health and safety department immediately.
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Disposal:

Dispose of waste material in accordance with all local, state, and federal regulations.[4]

[11] Do not allow the chemical to enter drains or waterways.[4][10]

Experimental Workflow for Safe Handling
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Caption: A workflow diagram outlining the key steps for safely handling Hexadecylamine in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1675725?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

